Cas no 921890-54-2 (3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide)

• Product Name: 3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• CAS No: 921890-54-2
• MF: C₁₆H₁₃ClN₂O₃
• MW: 316.7390229702
• CID: 6265454
• PubChem ID: 44015687
• Update Time: 2025-05-24

3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide
• 921890-54-2
• SR-01000911698-1
• 3-chloro-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide
• SR-01000911698
• F2276-0384
• AKOS024635519
• 3-chloro-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• Inchi： 1S/C16H13ClN2O3/c17-11-3-1-2-10(8-11)15(20)19-12-4-5-14-13(9-12)16(21)18-6-7-22-14/h1-5,8-9H,6-7H2,(H,18,21)(H,19,20)
• InChI Key： YQYANUVRRRVRSM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1C=CC2=C(C(NCCO2)=O)C=1)=O

Computed Properties

• Exact Mass: 316.0614700g/mol
• Monoisotopic Mass: 316.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide

Introduction to 3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide (CAS No. 921890-54-2)

3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide, identified by the CAS number 921890-54-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzamide class and incorporates a benzoxazepine scaffold, which is well-documented for its pharmacological potential. The structural features of this compound, particularly the chloro substituent on the benzamide ring and the 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine moiety, contribute to its unique chemical and biological properties. The benzoxazepine core is known for its role in modulating various biological pathways, making this compound a promising candidate for further investigation in drug discovery.

The synthesis of 3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group at the para position of the benzamide ring enhances its reactivity and binding affinity to biological targets. This modification is critical for optimizing pharmacokinetic profiles and improving therapeutic efficacy. The benzoxazepine ring system is further functionalized by the 5-oxo group and the tetrahydropyranone moiety, which contribute to the compound's solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide with various biological targets. Molecular docking studies have revealed that this compound exhibits strong binding affinity to enzymes involved in inflammation and pain signaling pathways. These findings align with emerging research indicating that modulating such pathways could lead to novel therapeutic strategies for chronic inflammatory diseases. The presence of the chloro group appears to enhance binding interactions by increasing hydrophobic interactions with aromatic residues in target proteins.

In vitro studies have demonstrated that 3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide exhibits potent inhibitory activity against key enzymes such as COX-2 and lipoxygenase. These enzymes are central mediators of inflammatory responses and are often overexpressed in conditions like rheumatoid arthritis and osteoarthritis. The compound's ability to inhibit these enzymes suggests its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that 3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide demonstrates acceptable safety margins at therapeutic doses.

The benzoxazepine scaffold has been extensively studied for its role in central nervous system (CNS) drug development. The structural motif is known to cross the blood-brain barrier efficiently due to its lipophilic nature. This property makes 3-chloro-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzamide a promising candidate for treating neurological disorders such as epilepsy and neurodegenerative diseases. Recent research has highlighted the potential of benzoxazepine derivatives in modulating GABAergic neurotransmission pathways. The chloro substituent may enhance binding interactions with GABA receptors or related targets in the CNS.

Another area of interest is the anticancer potential of 3-chloro-N-(5-oxygenated)-benzamide derivatives. Studies have shown that compounds with similar structural motifs can induce apoptosis in cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. The presence of the 5-oxygenated group in the benzoxazepine ring may play a crucial role in these mechanisms by modulating enzyme activity or protein-protein interactions. Further investigation into the anticancer effects of this compound could lead to novel therapeutic approaches for various types of cancer.

The pharmacokinetic properties of 3-chloro-N-(5-oxygenated)-benzamide derivatives, including their absorption distribution metabolism and excretion (ADME), are critical factors determining their clinical efficacy. Computational models have been used to predict these properties based on structural features such as molecular weight logP values solubility and metabolic stability predictions using virtual screening tools like SwissADME or PAINS filters can help optimize lead compounds before experimental validation begins.

The synthesis strategies employed for preparing this class include multi-component reactions (MCRs) which allow rapid assembly from simple precursors while maintaining high yields through transition-metal catalysis or organocatalysis techniques like asymmetric hydrogenation can be employed where necessary ensuring enantioselective synthesis if stereochemical purity is required